Cas no 503827-86-9 (2-Naphthalenecarboxylic acid, 3-hydroxy-7-(4-methylphenyl)-)
503827-86-9 structure
Product Name:2-Naphthalenecarboxylic acid, 3-hydroxy-7-(4-methylphenyl)-
CAS No:503827-86-9
MF:C18H14O3
MW:278.301965236664
CID:1565782
PubChem ID:57457044
Update Time:2025-04-21
2-Naphthalenecarboxylic acid, 3-hydroxy-7-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Naphthalenecarboxylic acid, 3-hydroxy-7-(4-methylphenyl)-
- SCHEMBL1250277
- DB-183467
- 503827-86-9
- 3-Hydroxy-7-(4-methylphenyl)-2-naphthalenecarboxylic acid
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- Inchi: 1S/C18H14O3/c1-11-2-4-12(5-3-11)13-6-7-14-10-17(19)16(18(20)21)9-15(14)8-13/h2-10,19H,1H3,(H,20,21)
- InChI Key: UPHCLBIHJBMRQO-UHFFFAOYSA-N
- SMILES: OC1C(C(=O)O)=CC2=CC(=CC=C2C=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 278.09432
- Monoisotopic Mass: 278.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
2-Naphthalenecarboxylic acid, 3-hydroxy-7-(4-methylphenyl)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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